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Abstract

Trimethylolmelamine (TMM), a key derivative of melamine, serves as a fundamental building
block in the synthesis of amino resins, which have widespread applications in coatings,
laminates, and textile finishes. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, synthesis, and analytical characterization of
trimethylolmelamine. Detailed experimental protocols for its synthesis and analysis are
presented, alongside visualizations of its chemical structure and reaction pathways, to support
researchers and professionals in chemistry and materials science. While primarily an industrial
chemical, this guide also touches upon its limited available data regarding biological activity for
the context of drug development professionals.

Chemical Structure and Identification

Trimethylolmelamine is characterized by a 1,3,5-triazine ring with three amino groups, each
substituted with a hydroxymethyl group. The primary isomer is the symmetric N2,N4,N6-
tris(hydroxymethyl)melamine.
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Table 1: Chemical Identifiers

Identifier Value
4,6-bis(hydroxymethylamino)-1,3,5-triazin-2-
IUPAC Name [ (hy y y )
ylJamino]methanol[1][2]
CAS Number 1017-56-7[1][2][3]

Molecular Formula

CsH12N6O3[2][3][4]

SMILES

C(NC1=NC(=NC(=N1)NCO)NCO)O[1][2]

INChl Key

USDJGQLNFPZEON-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties

Trimethylolmelamine is typically a white solid powder.[3] Its key physical and chemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Trimethylolmelamine

Property Value

Molecular Weight 216.20 g/mol [2][3]

Melting Point 147-149 °C

Boiling Point 356.61 °C (rough estimate)
Solubility Soluble in DMSOJ2]
Appearance Solid powder([3]

Exact Mass 216.0971 g/mol [3]

Synthesis and Reactions

Synthesis of Trimethylolmelamine

Trimethylolmelamine is synthesized through the controlled reaction of melamine with

formaldehyde.[5][6] The reaction involves the hydroxymethylation of the amino groups of the
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melamine ring.

Melamine
(CsHeNe)

Formaldehyde
(CH20)

+ 3 CH20
(pH 7.0-11.0, 30-75 °C)

Trimethylolmelamine
(CeH12N603)
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Key Reactions

The hydroxymethyl groups of trimethylolmelamine are reactive and can undergo further
condensation reactions to form methylene or ether linkages, leading to the formation of
melamine-formaldehyde resins. This curing process is typically initiated by heat and can be
catalyzed by acids.

Experimental Protocols
Synthesis of Trimethylolmelamine

This protocol is adapted from a patented method for the preparation of trimethylolmelamine.
[71[8][9][10]

Materials:

Melamine

Formaldehyde solution (37 wt. % in H20)

Deionized water

Sodium hydroxide solution (for pH adjustment)
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o Reaction kettle with stirrer, temperature control, and reflux condenser
Procedure:

o Charge the reaction kettle with the formaldehyde solution, deionized water, and melamine in
a molar ratio of approximately 1: (2.5-3.5) : (8-30) (melamine:formaldehyde:water).[7][8][9]
[10]

e Adjust the rotational speed of the stirrer to 40-150 rpm.[10]
o Adjust the pH of the mixture to 7.0-11.0 using an alkali solution.[10]
o Raise the temperature to 25-50 °C and stir for 10-30 minutes.[10]

 Increase the temperature to 30-75 °C and maintain the reaction for 1-3 hours, ensuring the
pH remains between 7.0 and 11.0.[10]

 After the reaction is complete, stop stirring and allow the product to crystallize for 1-3 hours.
[10]

o Separate the solid product by centrifugation and wash with water.[10]

e Dry the product to obtain trimethylolmelamine as a white powder.[10]

Analytical Characterization

Trimethylolmelamine Sample

Mass Spectrometry
(GC-MS or LC-MS)

FTIR Spectroscopy HPLC Analysis

NMR Spectroscopy
(*H and 13C)

A\

Purity Assessment

Structural Elucidation
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4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals for the N-CH2-O protons
and the N-H protons. The chemical shifts will be influenced by the solvent and concentration.

e 13C NMR: The carbon NMR spectrum will show signals for the triazine ring carbons and the
hydroxymethyl carbons.

4.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of trimethylolmelamine will exhibit characteristic absorption bands:

N-H stretching: around 3300-3500 cm~1

C-H stretching: around 2800-3000 cm~1

C=N stretching (triazine ring): around 1550-1650 cm~1

C-N stretching: around 1300-1400 cm~1

C-O stretching: around 1000-1100 cm™1
4.2.3. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of trimethylolmelamine.[11]
Electron ionization (EI) or electrospray ionization (ESI) sources can be employed. The
expected molecular ion peak [M]* would be at m/z 216.

4.2.4. High-Performance Liquid Chromatography (HPLC)

An HPLC method can be developed for purity assessment. Due to the polar nature of
trimethylolmelamine, a hydrophilic interaction liquid chromatography (HILIC) or a reversed-
phase method with an appropriate ion-pairing agent may be suitable.

Biological Activity and Toxicology
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Trimethylolmelamine is primarily used in industrial applications and is considered a bioactive
chemical.[12] However, extensive studies on its specific biological activities and toxicological
profile are limited. It is important to note that melamine, the parent compound, has been
associated with renal toxicity, particularly when co-ingested with cyanuric acid.[13] Therefore,
appropriate safety precautions should be taken when handling trimethylolmelamine.

Applications

The primary application of trimethylolmelamine is as a cross-linking agent in the production of
melamine-formaldehyde resins.[14] These resins are valued for their hardness, durability, and
heat and chemical resistance, and are used in:

Laminates for countertops and flooring

Adhesives for wood and other materials

Molding compounds for dinnerware and electrical parts

Coatings for automotive and appliance finishes

Textile finishing agents to impart wrinkle resistance

Conclusion

Trimethylolmelamine is a versatile chemical intermediate with significant industrial
importance, primarily as a precursor to melamine-formaldehyde resins. This guide has provided
a detailed overview of its chemical structure, properties, synthesis, and analytical
characterization. The experimental protocols and data presented herein are intended to be a
valuable resource for researchers and professionals working with this compound. Further
research into its potential biological activities and a more detailed toxicological profile would be
beneficial for a comprehensive understanding of its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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